N-{[5-(3,5-dichlorophenyl)-2-furyl]methyl}-2-methoxyethanamine hydrochloride

• IUPAC Name: N-[[5-(3,5-dichlorophenyl)furan-2-yl]methyl]-2-methoxyethanamine;hydrochloride
• InChI: InChI=1S/C14H15Cl2NO2.ClH/c1-18-5-4-17-9-13-2-3-14(19-13)10-6-11(15)8-12(16)7-10;/h2-3,6-8,17H,4-5,9H2,1H3;1H
• InChI Key: GSHHABWUQZKZMO-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=CC=C(O1)C2=CC(=CC(=C2)Cl)Cl.Cl
• Molecular Formula: C14H16Cl3NO2
• Molecular Weight: 336.6 g/mol

Description

N-{[5-(3,5-dichlorophenyl)-2-furyl]methyl}-2-methoxyethanamine hydrochloride, also known as DMPEA-HCl, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. The compound belongs to the class of phenethylamines and has been found to exhibit interesting biological properties.

Mechanism of Action

The exact mechanism of action of N-{[5-(3,5-dichlorophenyl)-2-furyl]methyl}-2-methoxyethanamine hydrochloride is not fully understood. However, it has been found to interact with the serotonergic and dopaminergic systems in the brain. This compound has been shown to inhibit the reuptake of serotonin and dopamine, leading to increased levels of these neurotransmitters in the brain. This may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to decrease the levels of inflammatory cytokines and increase the levels of anti-inflammatory cytokines in animal models. This compound has also been found to reduce pain and inflammation in animal models. In addition, it has been shown to inhibit tumor growth in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[5-(3,5-dichlorophenyl)-2-furyl]methyl}-2-methoxyethanamine hydrochloride in lab experiments is its potential as a therapeutic agent for various conditions. It has also been found to exhibit interesting biological properties, making it a promising compound for further study. However, one limitation is the lack of understanding of its exact mechanism of action. Further research is needed to fully elucidate its effects and potential therapeutic uses.

Future Directions

There are several future directions for the study of N-{[5-(3,5-dichlorophenyl)-2-furyl]methyl}-2-methoxyethanamine hydrochloride. One direction is to further investigate its potential as a treatment for depression and anxiety disorders. Another direction is to explore its anti-tumor properties and potential use in cancer treatment. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Overall, this compound is a promising compound for scientific research and may have potential therapeutic uses in the future.

Scientific Research Applications

N-{[5-(3,5-dichlorophenyl)-2-furyl]methyl}-2-methoxyethanamine hydrochloride has been studied for its potential as a therapeutic agent in various scientific research applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. This compound has also been studied for its potential as a treatment for depression and anxiety disorders.